2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetonitrile

• Molecular Formula: C7H9N3
• Molecular Weight: 135.17 g/mol
• IUPAC Name: 2-(1,4-dimethylpyrazol-3-yl)acetonitrile
• InChI: InChI=1S/C7H9N3/c1-6-5-10(2)9-7(6)3-4-8/h5H,3H2,1-2H3
• InChI Key: XFMQXFUZWLPKIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1CC#N)C

Description

2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetonitrile is a versatile pyrazole derivative that serves as a key synthetic intermediate in medicinal chemistry and agrochemical research. The compound features a nitrile-functionalized acetonitrile chain attached to a 1,4-dimethyl-1H-pyrazole scaffold, making it a valuable building block for the construction of more complex heterocyclic systems. Pyrazole derivatives are widely investigated for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antidepressant properties (M. M. M. Ramiz et al., Molecules , 2018, 23(9), 2092) . The nitrile group is a common bioisostere and can be further transformed into other functional groups such as tetrazoles or amides, which are prevalent in active pharmaceutical ingredients. In material science, structurally related pyrazolyl acetonitriles have been explored as precursors in the design of energetic materials (T. Zhang et al., New J. Chem. , 2025, 49, 5031-5040) . The exact physicochemical properties, spectral data, and specific biological activity profile for this compound should be confirmed through experimental characterization. Researchers are encouraged to utilize this compound in the development of novel therapeutic agents, functional materials, and chemical probes. FOR RESEARCH USE ONLY. NOT FOR HUMAN OR THERAPEUTIC USE.

Preparation Methods

Direct Alkylation of 3,4-Dimethylpyrazole with Nitrile Precursors

Method Overview:

This approach involves the nucleophilic substitution of 3,4-dimethylpyrazole with suitable electrophilic precursors, such as halogenated acetonitriles or related derivatives, under basic or acidic conditions.

Reaction Scheme:

$$
\text{3,4-Dimethylpyrazole} + \text{Chloromethyl or Bromoacetonitrile} \xrightarrow{\text{Base}} 2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetonitrile
$$

Procedure Details:

• Reagents: 3,4-Dimethylpyrazole, chloromethyl or bromoacetonitrile, potassium carbonate or sodium hydride as base.
• Solvent: Dimethylformamide (DMF), acetonitrile, or dimethyl sulfoxide (DMSO).
• Conditions: Reflux at 80–120°C for 4–12 hours.
• Notes: The reaction proceeds via nucleophilic attack of the pyrazole nitrogen on the electrophilic carbon of the halogenated acetonitrile.

Advantages:

• High selectivity.
• Good yields when optimized.

Limitations:

• Potential side reactions due to overalkylation.
• Handling of halogenated nitriles requires caution.

Condensation of 3,4-Dimethylpyrazole with Malononitrile Derivatives

Method Overview:

This method involves the condensation of 3,4-dimethylpyrazole with malononitrile or its derivatives, facilitated by acid or base catalysis, to form the target compound via cyclization and subsequent nitrile formation.

Reaction Scheme:

$$
\text{3,4-Dimethylpyrazole} + \text{Malononitrile} \xrightarrow{\text{Catalyst}} 2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetonitrile
$$

Procedure Details:

• Reagents: 3,4-Dimethylpyrazole, malononitrile, catalytic amounts of acetic acid or sodium ethoxide.
• Solvent: Ethanol, acetic acid, or water.
• Conditions: Reflux at 70–100°C for 6–8 hours.
• Notes: The process involves initial formation of an intermediate followed by cyclization to yield the nitrile.

Advantages:

• Mild reaction conditions.
• Potential for scale-up.

Limitations:

• Requires careful control of reaction parameters to prevent side products.

Cyclization of Pyrazolyl-Containing Precursors via Nitrile-Forming Reactions

Method Overview:

This approach synthesizes the compound through cyclization of precursor molecules bearing pyrazolyl and nitrile functionalities, often utilizing reagents like cyanogen bromide or acetonitrile derivatives under thermal or catalytic conditions.

Reaction Scheme:

$$
\text{Pyrazolyl precursor} + \text{Cyanogen bromide} \xrightarrow{\text{Base}} 2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetonitrile
$$

Procedure Details:

• Reagents: Pyrazolyl precursor, cyanogen bromide, potassium carbonate.
• Solvent: Acetonitrile or DMSO.
• Conditions: Reflux at 80–110°C.
• Notes: The process often involves initial formation of a nitrile intermediate followed by cyclization.

Advantages:

• High specificity.
• Suitable for synthesizing derivatives.

Limitations:

• Cyanogen bromide handling hazards.

Patent-Backed Method: Acidic Condensation with Maleic Anhydride Derivatives

Source: Patent EP3199508A1 describes a process involving the reaction of 3,4-dimethylpyrazole with maleic acid or maleic anhydride in an acidic environment, which can be adapted for nitrile formation.

Reaction Scheme:

$$
\text{3,4-Dimethylpyrazole} + \text{Maleic anhydride} \xrightarrow{\text{Acidic conditions}} \text{Intermediate} \xrightarrow{\text{Further reaction}} 2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetonitrile
$$

Procedure Highlights:

• Reagents: Maleic anhydride, 3,4-dimethylpyrazole, acid catalyst (e.g., sulfuric acid).
• Solvent: Water, acetonitrile, or alcohols.
• Conditions: 50–120°C, often in the absence of organic solvents.
• Purification: Recrystallization from diethyl ether or other suitable solvents.

Advantages:

• High yield and purity.
• Solvent-free or minimal solvent use enhances environmental friendliness.

Summary Data Table of Preparation Methods

Method	Reagents	Solvent	Temperature	Reaction Time	Yield	Notes
Direct Alkylation	Halogenated acetonitrile + base	DMF/ACN/DMSO	80–120°C	4–12 h	High	Requires careful handling of halogenated nitriles
Condensation with Malononitrile	Malononitrile + catalyst	Ethanol/Acetic acid	70–100°C	6–8 h	Moderate to high	Mild conditions, scalable
Cyclization with Cyanogen Bromide	Cyanogen bromide + precursor	Acetonitrile/DMSO	80–110°C	4–6 h	Good	Hazardous reagents involved
Patent Method (EP3199508A1)	Maleic anhydride + pyrazole	Water/Acetonitrile	50–120°C	Variable	High	Solvent-free preferred

Purification and Characterization

Most methods involve purification via recrystallization, often from diethyl ether, ethanol, or water, to obtain high-purity compounds. Characterization typically includes nuclear magnetic resonance, infrared spectroscopy, and melting point analysis to confirm structure and purity.

Scientific and Practical Considerations

• Reaction Optimization: Temperature, solvent choice, and molar ratios significantly influence yield and purity.
• Environmental Impact: Solvent-free or aqueous methods are preferable for greener synthesis.
• Scale-Up Potential: Methods involving fewer steps and reagents, such as the patent process, are more suitable for industrial production.

Chemical Reactions Analysis

Types of Reactions

2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide to form corresponding pyrazole oxides.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the nitrile group to an amine.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitrile group can be replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products Formed

Oxidation: Pyrazole oxides.

Reduction: Amino derivatives.

Substitution: Various substituted pyrazole derivatives.

Scientific Research Applications

2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetonitrile has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex pyrazole derivatives with potential pharmaceutical applications.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the context of metabolic pathways.

Medicine: Explored for its anti-inflammatory, analgesic, and antimicrobial properties.

Industry: Utilized in the development of agrochemicals and as a precursor for materials with specific electronic properties.

Mechanism of Action

The mechanism of action of 2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site, thereby blocking substrate access. This inhibition can affect various biochemical pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Structural and Substituent Variations

The following table summarizes key structural differences and substituent effects among 2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetonitrile and related compounds:

Compound Name	Substituents/Functional Groups	Hydrogen-Bonding Potential	Electronic Properties (HOMO-LUMO Gap)	Key Applications
2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetonitrile	1,4-dimethylpyrazole, nitrile	Low (due to methyl groups)	Not reported	Synthetic intermediate
2-(1-(Prop-2-yn-1-yl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile	Pyridine, propargyl, nitrile	Moderate (pyridine N)	Not reported	Medicinal chemistry scaffolds
2,2'-(3-(Pyrazin-2-yl)-1H-pyrazole-1,4-diyl)diacetonitrile	Pyrazine, dual nitrile groups	High (multiple N sites)	Not reported	Coordination polymers
5-Amino-3-hydroxy-1H-pyrazole derivatives	Amino (-NH2), hydroxy (-OH) on pyrazole	High (polar substituents)	DFT-calculated (e.g., ~4.5–5.0 eV)	Bioactive molecule synthesis
Methyl 2-(4-methyl-2-oxo-2H-chromen-7-yloxy)acetate derivatives	Coumarin-oxygen, ester, methyl	Moderate (ester carbonyl)	DFT-calculated (HOMO: -6.2 eV; LUMO: -1.8 eV)	Fluorescent probes, drug design

Hydrogen-Bonding and Crystallographic Behavior

• Target Compound: The methyl groups at the 1- and 4-positions of the pyrazole ring reduce hydrogen-bonding capacity compared to analogs with polar substituents (e.g., -NH2 or -OH). This limits its ability to form extensive molecular aggregates, as observed in compounds with hydroxy/amino groups .
• Coumarin Derivatives : The ester and oxygen atoms in coumarin-based analogs enable moderate hydrogen bonding, influencing crystal packing and solubility .

Electronic and Reactivity Profiles

• For example, coumarin derivatives show HOMO-LUMO gaps of ~4.4 eV, correlating with their UV absorption and charge-transfer properties .
• Substituent Effects : The methyl groups in the target compound increase steric hindrance but decrease electron density on the pyrazole ring compared to pyridine/pyrazine analogs. This may reduce its participation in cycloaddition or nucleophilic substitution reactions relative to more electron-deficient systems .

Biological Activity

2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetonitrile is a compound belonging to the pyrazole family, known for its diverse biological activities and applications in medicinal chemistry. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetonitrile can be represented as follows:

$$\text{C}_{7}\text{H}_{10}\text{N}_{4}\quad (\text{Molecular Weight 150 18 g mol})$$

This compound features a pyrazole ring with two methyl groups at positions 1 and 4 and an acetonitrile substituent at position 3. The presence of the nitrile group is significant for its biological activity due to its ability to form hydrogen bonds and interact with various biological targets.

The biological activity of 2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetonitrile is primarily attributed to its interaction with specific molecular targets such as enzymes and receptors. The nitrile group enhances binding affinity through non-covalent interactions, which can modulate enzyme activity or receptor signaling pathways. This mechanism is crucial in the development of pharmaceuticals targeting inflammatory and cancer pathways.

Anti-inflammatory Activity

Recent studies have highlighted the anti-inflammatory properties of pyrazole derivatives, including 2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetonitrile. The compound has shown potential in inhibiting cyclooxygenase (COX) enzymes, which are key players in the inflammatory process.

Table 1: Inhibitory Activity against COX Enzymes

Compound	IC50 (μM)	COX Selectivity Index
2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetonitrile	TBD	TBD
Standard Drug (e.g., Diclofenac)	0.02	Reference

Note: TBD indicates that specific IC50 values for this compound are yet to be determined in comparative studies.

Anticancer Activity

The compound's potential as an anticancer agent has been investigated through various assays. In vitro studies suggest that it may inhibit the proliferation of cancer cell lines by inducing apoptosis and cell cycle arrest.

Case Study: Anticancer Effects on Prostate Cancer Cells
A study demonstrated that compounds similar to 2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetonitrile exhibit significant growth inhibition in prostate cancer cells. The mechanism involves modulation of androgen receptor signaling pathways, making it a candidate for further development as a selective androgen receptor modulator (SARM).

Safety and Toxicity

Safety profiles of pyrazole derivatives have shown promising results with low toxicity levels in preliminary animal studies. The acute oral toxicity was assessed using standard protocols, indicating a favorable safety margin for potential therapeutic use.